Aflatoxin Q1

• CAS No.: 52819-96-2
• Product Name: Aflatoxin Q1
• Molecular Formula: C17H12O7
• Molecular Weight: 328.27 g/mol
• IUPAC Name: (3S,7R,14S)-14-hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,4,9,11,13(17)-pentaene-16,18-dione
• Standard InChI: InChI=1S/C17H12O7/c1-21-9-5-10-11(6-2-3-22-17(6)23-10)15-14(9)12-7(18)4-8(19)13(12)16(20)24-15/h2-3,5-7,17-18H,4H2,1H3/t6-,7-,17+/m0/s1
• Standard InChIKey: GYNOTJLCULOEIM-XKRJZGAWSA-N
• Isomeric SMILES: COC1=C2C3=C(C(=O)C[C@@H]3O)C(=O)OC2=C4[C@@H]5C=CO[C@@H]5OC4=C1
• SMILES: COC1=C2C3=C(C(=O)CC3O)C(=O)OC2=C4C5C=COC5OC4=C1
• Canonical SMILES: COC1=C2C3=C(C(=O)CC3O)C(=O)OC2=C4C5C=COC5OC4=C1
• Description: Aflatoxin Q1 is a member of the class of aflatoxins that is aflatoxin B1 in which the hydrogen at the pro-3S position is replaced by a hydroxy group. It has a role as a human xenobiotic metabolite and a carcinogenic agent. It is an aflatoxin, an aromatic ether and an aromatic ketone. It derives from an aflatoxin B1.
• Synonyms: (3S,6aR,9aS)-2,3,6a,9a-Tetrahydro-3-hydroxy-4-methoxycyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione; [3S-(3a,6a-a,9a-a)]-2,3,6a,9a-Tetrahydro-3-hydroxy-4-methoxycyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione
• Reference: Mykkaenen, H. et al., Int. J. Cancer, 115, 879 (2005); Van Vleet, T.R. et al., J. Toxicol. Environ. Health, 65, 853 (2002)
• PubChem Compound: 104757
• Last Modified: Dec 23 2021